Cas no 852217-68-6 (N-benzyl-4-(2-chlorophenyl)-1,3-thiazol-2-amine)

N-Benzyl-4-(2-chlorophenyl)-1,3-thiazol-2-amine is a heterocyclic compound featuring a thiazole core substituted with a 2-chlorophenyl group at the 4-position and a benzylamino moiety at the 2-position. This structure imparts potential utility in medicinal chemistry and pharmaceutical research, particularly as a scaffold for developing bioactive molecules. The presence of both chlorophenyl and benzyl groups enhances its lipophilicity, which may improve membrane permeability in biological applications. The compound’s well-defined synthetic route allows for consistent purity and scalability. Its stability under standard conditions makes it suitable for further derivatization or screening in drug discovery programs, particularly targeting receptors or enzymes where thiazole-based ligands are of interest.

N-benzyl-4-(2-chlorophenyl)-1,3-thiazol-2-amine structure

852217-68-6 structure

Product Name:N-benzyl-4-(2-chlorophenyl)-1,3-thiazol-2-amine

CAS No:852217-68-6

MF:C₁₆H₁₃ClN₂S

MW:300.805821180344

CID:3108020

PubChem ID:4961997

Update Time:2025-10-29

N-benzyl-4-(2-chlorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- N-benzyl-4-(2-chlorophenyl)-1,3-thiazol-2-amine
- DTXSID101229345
- 852217-68-6
- SCHEMBL1915382
- Z48850028
- EN300-12614
- 4-(2-Chlorophenyl)-N-(phenylmethyl)-2-thiazolamine
- n-benzyl-4-(2-chlorophenyl)thiazol-2-amine
- AKOS034401062
- CS-0299960
- Inchi： 1S/C16H13ClN2S/c17-14-9-5-4-8-13(14)15-11-20-16(19-15)18-10-12-6-2-1-3-7-12/h1-9,11H,10H2,(H,18,19)
- InChI Key： OQNIEFDEMLHYRK-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C1=CSC(=N1)NCC1C=CC=CC=1

Computed Properties

Exact Mass: 300.0487973Da
Monoisotopic Mass: 300.0487973Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 296
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 53.2Å²

N-benzyl-4-(2-chlorophenyl)-1,3-thiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-12614-0.05g	N-benzyl-4-(2-chlorophenyl)-1,3-thiazol-2-amine	852217-68-6		0.05g	$64.0	2023-06-21
Enamine	EN300-12614-0.1g	N-benzyl-4-(2-chlorophenyl)-1,3-thiazol-2-amine	852217-68-6		0.1g	$66.0	2023-06-21
Enamine	EN300-12614-0.25g	N-benzyl-4-(2-chlorophenyl)-1,3-thiazol-2-amine	852217-68-6		0.25g	$92.0	2023-06-21
Enamine	EN300-12614-0.5g	N-benzyl-4-(2-chlorophenyl)-1,3-thiazol-2-amine	852217-68-6		0.5g	$175.0	2023-06-21
Enamine	EN300-12614-1.0g	N-benzyl-4-(2-chlorophenyl)-1,3-thiazol-2-amine	852217-68-6		1g	$256.0	2023-06-21
Enamine	EN300-12614-2.5g	N-benzyl-4-(2-chlorophenyl)-1,3-thiazol-2-amine	852217-68-6		2.5g	$503.0	2023-06-21
Enamine	EN300-12614-5.0g	N-benzyl-4-(2-chlorophenyl)-1,3-thiazol-2-amine	852217-68-6		5g	$743.0	2023-06-21
Enamine	EN300-12614-10.0g	N-benzyl-4-(2-chlorophenyl)-1,3-thiazol-2-amine	852217-68-6		10g	$1101.0	2023-06-21
Enamine	EN300-12614-50mg	N-benzyl-4-(2-chlorophenyl)-1,3-thiazol-2-amine	852217-68-6	90.0%	50mg	$42.0	2023-10-02
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